3-{[1-(Diethylamino)-3-(piperidin-1-yl)propan-2-yl]oxy}propanenitrile

• CAS No.: 62120-04-1
• Molecular Formula: C15H29N3O
• Molecular Weight: 267.41 g/mol
• IUPAC Name: 3-[1-(diethylamino)-3-piperidin-1-ylpropan-2-yl]oxypropanenitrile
• InChI: InChI=1S/C15H29N3O/c1-3-17(4-2)13-15(19-12-8-9-16)14-18-10-6-5-7-11-18/h15H,3-8,10-14H2,1-2H3
• InChI Key: VWXONSZYLCIMAC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC(CN1CCCCC1)OCCC#N

Description

3-{[1-(Diethylamino)-3-(piperidin-1-yl)propan-2-yl]oxy}propanenitrile is a complex organic compound with a unique structure that includes a diethylamino group, a piperidinyl group, and a propanenitrile moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[1-(Diethylamino)-3-(piperidin-1-yl)propan-2-yl]oxy}propanenitrile typically involves multiple steps, starting with the preparation of intermediate compounds. One common synthetic route includes the following steps:

Formation of the Diethylamino Intermediate: This step involves the reaction of diethylamine with an appropriate alkyl halide to form the diethylamino intermediate.

Introduction of the Piperidinyl Group: The diethylamino intermediate is then reacted with a piperidine derivative under specific conditions to introduce the piperidinyl group.

Formation of the Propanenitrile Moiety: Finally, the compound is reacted with a nitrile derivative to form the propanenitrile moiety, completing the synthesis of this compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the final product. Common industrial methods include continuous flow synthesis and batch processing, with careful control of temperature, pressure, and reaction time.

Chemical Reactions Analysis

Types of Reactions

3-{[1-(Diethylamino)-3-(piperidin-1-yl)propan-2-yl]oxy}propanenitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide or potassium tert-butoxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines or alcohols.

Scientific Research Applications

3-{[1-(Diethylamino)-3-(piperidin-1-yl)propan-2-yl]oxy}propanenitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-{[1-(Diethylamino)-3-(piperidin-1-yl)propan-2-yl]oxy}propanenitrile involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to specific sites on these targets, modulating their activity and leading to various biological effects. The pathways involved may include signal transduction, enzyme inhibition, or receptor activation.

Comparison with Similar Compounds

Similar Compounds

3-{[1-(Diethylamino)-3-(piperidin-1-yl)propan-2-yl]oxy}propanenitrile: can be compared with other compounds that have similar structural features, such as:

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications.